Cas no 2167103-46-8 ({3-methoxybicyclo[1.1.1]pentan-1-yl}methanol)

• Product Name: {3-methoxybicyclo[1.1.1]pentan-1-yl}methanol
• CAS No: 2167103-46-8
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 5978049
• PubChem ID: 135392384
• Update Time: 2026-03-11

{3-methoxybicyclo[1.1.1]pentan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {3-methoxybicyclo[1.1.1]pentan-1-yl}methanol
• (3-Methoxy-bicyclo[1.1.1]pent-1-yl)-methanol
• Bicyclo[1.1.1]pentane-1-methanol, 3-methoxy-
• AS-84502
• {3-METHOXYBICYCLO[1.1.1]PENTAN-1-YLMETHANOL
• MFCD31705664
• SCHEMBL23533190
• (3-methoxy-1-bicyclo[1.1.1]pentanyl)methanol
• 2167103-46-8
• SY324019
• (3-Methoxybicyclo[1.1.1]pentan-1-yl)methanol
• 3-Methoxybicyclo[1.1.1]pentane-1-methanol
• CS-0433709
• P20943

• Inchi： 1S/C7H12O2/c1-9-7-2-6(3-7,4-7)5-8/h8H,2-5H2,1H3
• InChI Key： FSPCSOJQLGGIAC-UHFFFAOYSA-N
• SMILES： C12(CO)CC(OC)(C1)C2

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 203.3±8.0 °C(Predicted)
• pka: 15.16±0.10(Predicted)

Additional information on {3-methoxybicyclo[1.1.1]pentan-1-yl}methanol

Professional Introduction to {3-methoxybicyclo[1.1.1]pentan-1-yl}methanol (CAS No. 2167103-46-8)

{3-methoxybicyclo[1.1.1]pentan-1-yl}methanol (CAS No. 2167103-46-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, characterized by its complex bicyclic framework and hydroxymethyl substituent, presents a promising scaffold for the development of novel bioactive molecules.

The molecular structure of {3-methoxybicyclo[1.1.1]pentan-1-yl}methanol consists of a cyclopropane ring fused with a five-membered cyclopentane ring, further functionalized with a methoxy group at the 3-position and a hydroxymethyl group at the 1-position. This intricate arrangement imparts distinct stereochemical and electronic characteristics, making it an attractive candidate for further chemical manipulation and biological evaluation.

In recent years, there has been a growing interest in the exploration of bicyclic compounds as pharmacophores due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinity to biological targets. The presence of the cyclopropane moiety in {3-methoxybicyclo[1.1.1]pentan-1-yl}methanol is particularly noteworthy, as it is known to stabilize strained conformations that can be beneficial for drug design.

Recent studies have highlighted the potential of {3-methoxybicyclo[1.1.1]pentan-1-yl}methanol as a precursor in the synthesis of more complex derivatives with tailored biological activities. For instance, researchers have demonstrated its utility in generating novel heterocyclic compounds that exhibit inhibitory effects on various enzymes and receptors relevant to human health and disease. These findings underscore the compound's versatility and its potential as a building block in medicinal chemistry.

The hydroxymethyl group in {3-methoxybicyclo[1.1.1]pentan-1-yl}methanol provides a reactive site for further functionalization through various chemical transformations, such as oxidation, reduction, or etherification, enabling the creation of diverse chemical libraries for high-throughput screening.

Moreover, the methoxy group introduces polarity and hydrogen bonding capabilities into the molecule, which can be exploited to improve solubility and bioavailability in drug candidates. This feature is particularly important in pharmaceutical development, where optimizing physicochemical properties is crucial for achieving desired therapeutic outcomes.

From a synthetic chemistry perspective, {3-methoxybicyclo[1.1.1]pentan-1-yl}methanol serves as an excellent intermediate for constructing more elaborate molecular architectures. Its strained bicyclic core can be accessed through multi-step synthetic routes that leverage transition metal catalysis, asymmetric hydrogenation, and other advanced methodologies.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals and specialty chemicals, where its unique structural features may contribute to the development of novel agrochemical agents or fine chemicals with specific functionalities.

In conclusion, {3-methoxybicyclo[1.1.1]pentan-1-yl}methanol (CAS No. 2167103-46-8) represents a significant advancement in the field of organic chemistry and drug discovery. Its complex structure, combined with its reactivity and versatility, positions it as a valuable scaffold for future research endeavors aimed at developing innovative therapeutic agents.